Cas no 1250980-13-2 (1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)-
• CAS No: 1250980-13-2
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 6007489
• PubChem ID: 60705516
• Update Time: 2025-10-11

1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)-
• [(1-benzyl-1h-1,2,3,4-tetrazol-5-yl)methyl](methyl)amine
• 1-(1-benzyltetrazol-5-yl)-N-methylmethanamine
• 1250980-13-2
• CS-0249049
• EN300-4230536
• AKOS009101268

• Inchi： 1S/C10H13N5/c1-11-7-10-12-13-14-15(10)8-9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
• InChI Key： GDQRZUXAKVDDKC-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(CNC)=NN=N1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 410.9±34.0 °C(Predicted)
• pka: 7.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)-

1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)- (CAS No: 1250980-13-2)

The compound 1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)- (CAS No: 1250980-13-2) is an organic compound belonging to the class of tetrazoles. Tetrazoles are a family of nitrogen-containing heterocyclic compounds that have gained significant attention in various fields due to their unique chemical properties and potential applications. This specific compound, with its CAS registry number 1250980-13-2, has been studied for its role in medicinal chemistry, catalysis, and materials science.

The structure of 1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)- consists of a tetrazole ring substituted with a methyl group at the 5-position and a phenylmethyl group at the 1-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. Recent studies have highlighted its potential as a ligand in transition metal catalysis, particularly in cross-coupling reactions, which are critical in organic synthesis.

One of the most notable advancements involving this compound is its use as a versatile ligand in palladium-catalyzed reactions. Researchers have demonstrated that N-methyltetrazole derivatives can significantly enhance the efficiency and selectivity of these reactions, making them more applicable in drug discovery and fine chemical synthesis. The ability of this compound to coordinate with metal centers while maintaining stability under reaction conditions has been a focal point of recent investigations.

In addition to its catalytic applications, 1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)- has also been explored for its potential in medicinal chemistry. Its tetrazole core is known for its bioisosteric properties, which allow it to mimic other functional groups in drug molecules. This makes it a valuable tool in designing bioactive compounds with improved pharmacokinetic profiles. Recent studies have focused on its role as a scaffold for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of N-methyltetrazole derivatives has also been optimized in recent years. Traditional methods involving multistep syntheses have been replaced with more efficient protocols that utilize microwave-assisted synthesis or continuous flow chemistry. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production.

From an environmental perspective, the development of sustainable synthetic routes for CAS No: 1250980-13-2 aligns with the growing demand for green chemistry practices. Researchers are increasingly focusing on minimizing waste and using renewable resources in the production of such compounds. This shift is expected to enhance the scalability and commercial viability of N-methyltetrazole derivatives in various industries.

In conclusion, 1H-Tetrazole-5-methanamine, N-methyl-1-(phenylmethyl)- (CAS No: 1250980-13-2) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemical research and development.